1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane

• IUPAC Name: [3-(azepan-1-ylsulfonyl)-4-methylphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H26N2O3S/c1-15-8-9-16(18(21)19-10-6-7-11-19)14-17(15)24(22,23)20-12-4-2-3-5-13-20/h8-9,14H,2-7,10-13H2,1H3
• InChI Key: UPUOGLMXPDXQFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCC2)S(=O)(=O)N3CCCCCC3
• Molecular Formula: C18H26N2O3S
• Molecular Weight: 350.5 g/mol

Description

1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane, also known as MS-245, is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of cancer. The compound is a member of the azepane class of compounds, which are known to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane is not fully understood. However, it is believed that the compound exerts its anticancer activity by inhibiting the activity of a protein called Hsp90. Hsp90 is known to play a critical role in the stabilization and function of many oncogenic proteins, and inhibition of Hsp90 activity leads to the degradation of these proteins and subsequent inhibition of tumor growth.
Biochemical and Physiological Effects
1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane has been shown to have a number of biochemical and physiological effects. In addition to its anticancer activity, the compound has been shown to inhibit the growth of bacteria and fungi, as well as to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane for lab experiments is its high potency and selectivity. The compound has been shown to be highly effective against a wide range of cancer cell lines, with minimal toxicity to normal cells. However, one limitation of 1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane. One area of interest is the development of more potent and selective analogs of the compound. Another potential direction is the investigation of the compound's activity against other diseases, such as infectious diseases and neurodegenerative disorders. Additionally, further studies are needed to fully elucidate the mechanism of action of 1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane and to identify potential biomarkers of response to the compound.

Scientific Research Applications

1-{[2-methyl-5-(1-pyrrolidinylcarbonyl)phenyl]sulfonyl}azepane has been extensively studied for its anticancer activity. In vitro studies have shown that the compound is highly effective against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. In vivo studies have also demonstrated the compound's ability to inhibit tumor growth in animal models.